Cas no 498527-55-2 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(3-hydroxy-2-naphthalenyl)-4-(4-methylphenyl)-)
498527-55-2 structure
Product Name:3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(3-hydroxy-2-naphthalenyl)-4-(4-methylphenyl)-
CAS No:498527-55-2
MF:C19H15N3OS
MW:333.406902551651
CID:1536872
Update Time:2024-08-24
3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(3-hydroxy-2-naphthalenyl)-4-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(3-hydroxy-2-naphthalenyl)-4-(4-methylphenyl)-
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-hydroxy-2-naphthalenyl)-4-(4-methylphenyl)-
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- Inchi: 1S/C19H15N3OS/c1-12-6-8-15(9-7-12)22-18(20-21-19(22)24)16-10-13-4-2-3-5-14(13)11-17(16)23/h2-11,23H,1H3,(H,21,24)
- InChI Key: KIGRWLHRGZOMJK-UHFFFAOYSA-N
- SMILES: N1=C(C2=C(O)C=C3C(=C2)C=CC=C3)N(C2=CC=C(C)C=C2)C(=S)N1
Computed Properties
- Exact Mass: 333.09375
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 520.0±60.0 °C(Predicted)
- PSA: 47.86
- pka: 4?+-.0.20(Predicted)
3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(3-hydroxy-2-naphthalenyl)-4-(4-methylphenyl)- Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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